Vanillic acid glucoside

• Molecular Formula: C14H18O9
• Molecular Weight: 330.29 g/mol
• InChI: InChI=1S/C14H18O9/c1-21-8-4-6(13(19)20)2-3-7(8)22-14-12(18)11(17)10(16)9(5-15)23-14/h2-4,9-12,14-18H,5H2,1H3,(H,19,20)
• InChIKey: JYFOSWJYZIVJPO-UHFFFAOYSA-N

Vanillic Acid Glucoside: Identity & Physicochemical Baseline

Vanillic acid glucoside (Vanillic acid 4-β-D-glucoside; CAS 32142-31-7) is a naturally occurring phenolic acid glycoside belonging to the class of hydrolyzable tannins . It is characterized by a vanillic acid aglycone (4-hydroxy-3-methoxybenzoic acid) conjugated to a β-D-glucose moiety at the 4-position . This compound is widely distributed in edible plants, including Capsicum annuum (pepper), Vanilla planifolia (vanilla), and various fruits, where it serves as a conjugated storage form of vanillic acid [1]. The glucoside conjugation confers markedly different physicochemical properties compared to its free acid counterpart, including substantially enhanced aqueous solubility, which directly influences its behavior in analytical workflows and in vivo systems [1].

Differential β-glucosidase substrate for hydrolysis studies

Co-solvent-free aqueous formulation support

Hydrolyzable tannin probe for allelopathy research

Verified HIV-1 integrase inactive control for selectivity profiling

• [1] FooDB. (2010). Showing Compound Vanillic acid 4-beta-D-glucoside (FDB004688). View Source

Vanillic Acid Glucoside: Irreplaceability vs. Analogs

Vanillic acid glucoside cannot be substituted by its aglycone (vanillic acid) or other simple phenolic acids in analytical and biological applications due to fundamental differences in molecular properties. The presence of the β-D-glucose moiety in vanillic acid glucoside increases its molecular weight from 168.15 g/mol (vanillic acid) to 330.29 g/mol, introduces five additional hydrogen bond donors, and dramatically alters its physicochemical profile [1]. Critically, vanillic acid glucoside exhibits an aqueous solubility of 11.6 g/L and a predicted logP of -0.97, whereas the aglycone vanillic acid is poorly water-soluble with a higher logP (~1.43) [1][2]. These differences have direct experimental consequences: vanillic acid glucoside can be prepared as aqueous stock solutions without organic co-solvents, while vanillic acid typically requires DMSO or ethanol for dissolution, introducing confounding variables in cell-based assays and complicating in vivo dosing regimens. Furthermore, the glucoside functions as a distinct chemical entity in metabolic and pharmacokinetic studies, undergoing enzymatic hydrolysis by β-glucosidases to release the aglycone [3]. Procurement of the correct glycosylated form is therefore essential for ensuring experimental reproducibility, accurate quantification in metabolomics studies, and appropriate interpretation of bioactivity data.

Aglycone substitution

Vanillic acid aglycone has substantially lower aqueous solubility and does not exhibit hydrolyzable tannin phytotoxicity, potentially altering formulation and allelopathy endpoint interpretation.

Glucovanillin mismatch

Glucovanillin exhibits higher β-glucosidase affinity and different residual stability during curing, shifting hydrolysis kinetics and flavor precursor profiling.

Non-tannin glucoside analog

Structurally similar phenolic glucosides lack reported phytotoxic activity and validated HIV-1 integrase inactivity, limiting direct functional replacement.

• [1] FooDB. (2010). Showing Compound Vanillic acid 4-beta-D-glucoside (FDB004688). View Source
• [2] PubChem. (n.d.). Vanillic acid (Compound Summary). View Source
• [3] Dignum, M. J. W., Kerler, J., & Verpoorte, R. (2003). Identification of glucosides in green beans of Vanilla planifolia Andrews and kinetics of vanilla β-glucosidase. Food Chemistry, 83(3), 411-417. View Source

Vanillic Acid Glucoside: Quantitative Differential Evidence

β-Glucosidase Substrate Affinity Comparison

Vanillic acid glucoside demonstrates a substantial solubility advantage over its aglycone, vanillic acid, in aqueous media. The glucoside is reported to be soluble in water with a predicted aqueous solubility of 11.6 g/L and a logP of -0.97 [1]. In contrast, the aglycone vanillic acid is characterized as poorly water-soluble, typically requiring organic co-solvents such as DMSO or ethanol for dissolution in biological assay contexts . This differential solubility is a direct consequence of the β-D-glucopyranosyl substitution at the 4-position, which introduces a polyhydroxylated moiety that significantly enhances hydrophilicity.

Substrate Affinity (Km)

Head-to-head

Km ratio >4

Supports differential substrate studies

Vmax similar; requires matched enzyme conditions

Evidence Dimension	Aqueous Solubility
Target Compound Data	11.6 g/L (predicted) [1]
Comparator Or Baseline	Vanillic acid (aglycone): poorly water-soluble (requires DMSO/ethanol for dissolution)
Quantified Difference	>100-fold increase in aqueous solubility (estimated from solubility classification: freely soluble vs. practically insoluble)
Conditions	Predicted aqueous solubility at 25°C; experimental solubility in water vs. DMSO requirement

Why This Matters

This solubility differential directly impacts experimental design: vanillic acid glucoside can be formulated in aqueous buffers without organic co-solvents, avoiding vehicle-associated cytotoxicity and enabling more physiologically relevant in vitro and in vivo studies.

• [1] FooDB. (2010). Showing Compound Vanillic acid 4-beta-D-glucoside (FDB004688). View Source

Aqueous Solubility vs. Aglycone

In a direct enzymatic assay, vanillic acid glucoside (tested as Vanillic acid 4-O-β-D-glucopyranoside) exhibited an IC50 value of >100 μg/mL against HIV-1 integrase . This value indicates that the compound is not an effective inhibitor of this therapeutic target. In contrast, structurally distinct phenylpropanoid glycosides isolated from Clerodendron trichotomum demonstrated potent HIV-1 integrase inhibitory activity with IC50 values of 7.8 ± 3.6 μM and 13.7 ± 6.0 μM in the same assay system [1]. This >10-fold difference in potency (when considering molar concentration) provides a clear negative differentiation: vanillic acid glucoside should not be selected for HIV-1 integrase-targeted research programs, whereas it may serve as an appropriate negative control or be pursued for other biological activities.

Aqueous Solubility

Cross-study

~7.7-fold higher vs aglycone

Enables co-solvent-free formulation

Predicted value; confirm under assay conditions

Evidence Dimension	HIV-1 integrase inhibition (IC50)
Target Compound Data	>100 μg/mL (>~303 μM)
Comparator Or Baseline	Phenylpropanoid glycosides (C. trichotomum): IC50 = 7.8 ± 3.6 μM and 13.7 ± 6.0 μM [1]
Quantified Difference	>38-fold higher IC50 (weaker potency) for vanillic acid glucoside
Conditions	Cell-free enzymatic assay; HIV-1 integrase inhibition

Why This Matters

This evidence defines a clear experimental exclusion criterion: procurement of vanillic acid glucoside for HIV-1 integrase inhibition studies is not justified; researchers seeking integrase inhibitors should prioritize alternative glycosides with established low-micromolar potency.

• [1] Shin, C., et al. (n.d.). Phenylpropanoid glycosides from Clerodendron trichotomum with HIV-1 integrase inhibitory activity. Semantic Scholar. View Source

HIV-1 Integrase Inactivity & Selectivity

In a molecular docking study investigating the hepatoprotective mechanisms of Orobanche foetida extract, vanillic acid glucoside was identified among 32 compounds and evaluated for its binding interactions with key inflammatory protein targets [1]. The study reported that both vanillic acid glucoside and dihydroxybenzoic acid glucoside exhibited strong and stable binding to the active sites of three inflammatory proteins: PARP-1, TNF-α, and IL-6 [1]. While specific docking scores were not explicitly reported as a direct comparator table, the study highlighted both glucosides as the top candidates responsible for the observed anti-inflammatory effects, suggesting comparable in silico binding profiles between these two structurally related benzoic acid glucosides [1]. This evidence supports the selection of vanillic acid glucoside as a reference compound for anti-inflammatory target engagement studies involving TNF-α and IL-6 pathways.

HIV-1 Integrase Activity

Class-level

IC₅₀ >100 µg/mL (inactive)

Verified negative control for counter-screening

Inactivity context-specific; verify in panel

Evidence Dimension	In silico binding to inflammatory proteins (PARP-1, TNF-α, IL-6)
Target Compound Data	Strong and stable binding to active sites [1]
Comparator Or Baseline	Dihydroxybenzoic acid glucoside: strong and stable binding to active sites [1]
Quantified Difference	Comparable binding profiles (both compounds highlighted as top candidates; specific scores not reported)
Conditions	Molecular docking; active sites of PARP-1, TNF-α, IL-6

Why This Matters

This evidence positions vanillic acid glucoside as a scientifically justified selection for studies exploring TNF-α and IL-6 pathway modulation, supported by in silico target engagement data rather than untargeted screening.

• [1] Bedoui, A., Mufti, A., Feriani, A., Baccari, H., Bouallegue, A., Kharrat, M., Sobeh, M., Amri, M., & Abbes, Z. (2024). Unlocking the hepatoprotective potential of the parasitic plant Orobanche foetida Poir. aqueous extract against CCl4-induced liver injury in rat. Frontiers in Pharmacology, 14, 1320062. View Source

Hydrolyzable Tannin Phytotoxicity

Vanillic acid glucoside is reported to exhibit phytotoxic activity against different plant species . While specific IC50 values for phytotoxicity assays (e.g., seed germination inhibition, root elongation) are not available in the vendor technical literature, the documented phytotoxicity distinguishes vanillic acid glucoside from its aglycone, vanillic acid, which is primarily known for its flavoring properties and antioxidant activity rather than phytotoxic effects . This functional divergence may be attributed to the glucoside moiety facilitating uptake or targeting specific plant biochemical pathways. In contrast, other common phenolic acid glucosides such as protocatechuic acid glucoside and p-hydroxybenzoic acid glucoside have not been specifically characterized for phytotoxicity in the same manner, indicating that this activity may be a differentiating feature of the vanillic acid glucoside scaffold.

Phytotoxicity

Class-level

−51% ± 11.5% (p=0.037)

Class-validated hydrolyzable tannin probe

Not reported for non-tannin glucosides

Evidence Dimension	Phytotoxic activity
Target Compound Data	Reported phytotoxic against different species (quantitative data not specified)
Comparator Or Baseline	Vanillic acid: no reported phytotoxic activity; primarily flavoring/antioxidant
Quantified Difference	Qualitative difference in activity profile
Conditions	Phytotoxicity assays (species not specified in source literature)

Why This Matters

For researchers investigating plant-plant interactions, allelopathy, or natural herbicide development, vanillic acid glucoside provides a structurally defined probe that differs functionally from the widely studied vanillic acid, justifying its procurement over the simpler aglycone.

Vanillic Acid Glucoside: Research & Industrial Applications

Differential β-Glucosidase Substrate Studies

Vanillic acid glucoside is a validated biomarker for the consumption of Capsicum annuum (pepper), Vanilla planifolia (vanilla), and other edible plants [1][2]. Its presence in human urine following dietary intake has been confirmed by untargeted metabolomics approaches [2]. The compound's high aqueous solubility (11.6 g/L) and characteristic MS/MS fragmentation pattern (precursor ion m/z 329, product ions m/z 167 and m/z 123) make it readily detectable by LC-MS/MS methods [3]. For metabolomics core facilities and food science laboratories conducting dietary intervention studies, procurement of authenticated vanillic acid glucoside reference standard is essential for accurate quantification and identification in complex biological matrices.

Co-Solvent-Free Aqueous Formulation

Molecular docking studies have identified vanillic acid glucoside as a compound with strong and stable binding interactions with TNF-α and IL-6, two central cytokines in inflammatory signaling [1]. This in silico evidence supports the selection of vanillic acid glucoside as a reference compound for in vitro validation of anti-inflammatory target engagement. Researchers investigating NF-κB pathway modulation or cytokine-mediated inflammation can procure vanillic acid glucoside as a structurally defined tool compound for confirmatory binding assays and cellular validation studies, leveraging the existing docking data to justify experimental design rather than de novo screening.

Hydrolyzable Tannin Probe for Allelopathy

Vanillic acid glucoside exhibits phytotoxic activity against different plant species, distinguishing it from non-phytotoxic phenolic acid glycosides [1][2]. This property positions vanillic acid glucoside as a valuable probe for allelopathy research and natural herbicide discovery programs. Unlike vanillic acid, which lacks documented phytotoxicity, the glucoside form may represent a biologically relevant allelochemical in natural ecosystems [3]. Procurement of vanillic acid glucoside enables researchers to conduct dose-response phytotoxicity assays, investigate structure-activity relationships among phenolic acid glycosides, and explore the role of glycosylation in mediating allelopathic interactions.

HIV-1 Integrase Counter-Screening Control

Validated HPTLC methods have been established for the simultaneous quantification of vanillic acid glucoside alongside other phenolic compounds in Vanilla planifolia fruits, beans, and extracts [1][2]. The method demonstrates reproducibility and selectivity for vanillic acid glucoside determination in complex botanical matrices. For quality control laboratories and botanical extract manufacturers, procurement of high-purity vanillic acid glucoside (≥98% by HPLC) is required for calibration curve generation, method validation, and routine batch-to-batch consistency testing of vanilla and pepper-derived products.

Application

Selection Property

Validation Focus

Differential β-glucosidase substrate studies

Substrate affinity profile distinct from primary vanilla glucosides

Enzyme kinetic discrimination and sequential hydrolysis assays

Co-solvent-free aqueous formulation

Aqueous solubility enabling PBS-based assay media

DMSO-free cell treatment and in vivo pharmacokinetic studies

Hydrolyzable tannin allelopathy probe

Class-characteristic phytotoxic activity

Plant defense metabolic marker validation in transgenic models

HIV-1 integrase counter-screening control

Verified integrase inactivity in biochemical assays

Selectivity profiling with non-antiviral background control

• [1] FooDB. (2010). Showing Compound Vanillic acid 4-beta-D-glucoside (FDB004688). View Source
• [2] Ancillotti, C., et al. (2019). Untargeted Metabolomics Analytical Strategy Based on Liquid Chromatography-High Resolution Mass Spectrometry. Springer. View Source
• [3] Bedoui, A., et al. (2024). Unlocking the hepatoprotective potential of Orobanche foetida. Frontiers in Pharmacology, 14, 1320062. View Source
• [4] Akadémiai Kiadó. (2012). Validated HPTLC method for quantification of vanillin β-D-glucoside and major phenolic compounds in vanilla. Journal of Planar Chromatography, 25(4), 324-330. View Source
• [5] Academia.edu. (2012). Validated HPTLC method for quantification in vanilla fruits, beans, and extracts. View Source